Cas no 887234-98-2 (Benzoic acid, 3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester)

• Product Name: Benzoic acid, 3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• CAS No: 887234-98-2
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD16996352
• CID: 1933689
• PubChem ID: 67170476
• Update Time: 2025-04-21

Benzoic acid, 3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• methyl 3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• methyl 3-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 887234-98-2
• CS-0177750
• BENZOIC ACID, 3-METHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, METHYL ESTER
• AKOS016015496
• MFCD16996352
• 2-(Methoxycarbonyl)-6-methylphenylboronic Acid Pinacol Ester
• MB20556
• Z2050081322
• METHYL3-METHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• ZXMYLQQEDRRWOU-UHFFFAOYSA-N
• SY240629
• EN300-4769884
• SCHEMBL1811614
• AS-44121
• DA-01517

• MDL： MFCD16996352
• Inchi： 1S/C15H21BO4/c1-10-8-7-9-11(13(17)18-6)12(10)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： ZXMYLQQEDRRWOU-UHFFFAOYSA-N
• SMILES： O1B(C2C(C(=O)OC)=CC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1532893g/mol
• Monoisotopic Mass: 276.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų